![molecular formula C14H21NO B1292038 1-Benzyl-3,3-dimethylpiperidin-4-OL CAS No. 324769-02-0](/img/structure/B1292038.png)
1-Benzyl-3,3-dimethylpiperidin-4-OL
Overview
Description
1-Benzyl-3,3-dimethylpiperidin-4-ol is a chemical compound with the CAS Number: 324769-02-0 . It has a molecular weight of 219.33 . The IUPAC name for this compound is 1-benzyl-3,3-dimethyl-4-piperidinol . It is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for 1-Benzyl-3,3-dimethylpiperidin-4-OL is 1S/C14H21NO/c1-14(2)11-15(9-8-13(14)16)10-12-6-4-3-5-7-12/h3-7,13,16H,8-11H2,1-2H3 . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
1-Benzyl-3,3-dimethylpiperidin-4-OL is an oil at room temperature .Scientific Research Applications
Synthesis of Pharmaceutical Compounds
1-Benzyl-3,3-dimethylpiperidin-4-OL: serves as a key intermediate in the synthesis of various pharmaceutical compounds. Its structure is pivotal in the formation of piperidine derivatives, which are present in more than twenty classes of pharmaceuticals . The compound’s versatility allows for the creation of a wide range of pharmacologically active molecules.
Development of Central Nervous System (CNS) Drugs
Due to its piperidine core, 1-Benzyl-3,3-dimethylpiperidin-4-OL is instrumental in the development of CNS drugs. Piperidine derivatives are known to cross the blood-brain barrier, making them suitable candidates for treating neurological disorders .
Anti-Inflammatory Agents
Research indicates that piperidine derivatives exhibit anti-inflammatory properties. As such, 1-Benzyl-3,3-dimethylpiperidin-4-OL can be utilized in the synthesis of anti-inflammatory agents, contributing to treatments for conditions like arthritis and other inflammatory diseases .
Analgesic Drugs
The compound’s structural features make it a valuable precursor in the production of analgesic drugs. These drugs are designed to alleviate pain without causing loss of consciousness, and piperidine derivatives are often explored for their analgesic potential .
Antimicrobial and Antibacterial Applications
1-Benzyl-3,3-dimethylpiperidin-4-OL: has been found to have applications in creating antimicrobial and antibacterial agents. Its modification leads to compounds that can combat a variety of bacterial strains, contributing to the field of infectious diseases .
Catalyst in Organic Synthesis
In addition to its direct pharmaceutical applications, 1-Benzyl-3,3-dimethylpiperidin-4-OL is also used as a catalyst in organic synthesis processes. Its chemical structure can facilitate various reactions, including cyclization and amination, which are crucial in constructing complex organic molecules .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with it are H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . There are several precautionary statements associated with it, including recommendations to avoid breathing dust/fume/gas/mist/vapors/spray (P261), wash thoroughly after handling (P264), use only outdoors or in a well-ventilated area (P271), wear protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
IUPAC Name |
1-benzyl-3,3-dimethylpiperidin-4-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO/c1-14(2)11-15(9-8-13(14)16)10-12-6-4-3-5-7-12/h3-7,13,16H,8-11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOTKRTQMBDUPHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(CCC1O)CC2=CC=CC=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10626194 | |
Record name | 1-Benzyl-3,3-dimethylpiperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10626194 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-3,3-dimethylpiperidin-4-OL | |
CAS RN |
324769-02-0 | |
Record name | 3,3-Dimethyl-1-(phenylmethyl)-4-piperidinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=324769-02-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Benzyl-3,3-dimethylpiperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10626194 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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